![molecular formula C10H21NO3 B6352309 Methyl 3-[(3-ethoxypropyl)amino]butanoate CAS No. 1154386-15-8](/img/structure/B6352309.png)
Methyl 3-[(3-ethoxypropyl)amino]butanoate
Description
Methyl 3-[(3-ethoxypropyl)amino]butanoate (MEPBA) is an organic compound chemically known as a tertiary amine that is widely used in scientific research. It is a versatile compound with many applications in the fields of biochemistry, physiology, and pharmacology.
Scientific Research Applications
Flavor and Fragrance Industry
Methyl 3-[(3-ethoxypropyl)amino]butanoate contributes to the aroma and taste of certain fruits. It is present in small amounts in pineapple oil, providing the characteristic pineapple scent. In the flavor and fragrance industry, this compound is used to create fruity and sweet notes in perfumes, food flavorings, and other scented products .
Agrochemicals and Pest Management
The compound’s ester functionality suggests potential use in agrochemicals. Researchers explore its insecticidal or repellent properties. By modifying the ester side chain, they can fine-tune its biological activity against pests. Investigating its effects on crop protection and pest behavior is crucial for sustainable agriculture.
These applications highlight the versatility of Methyl 3-[(3-ethoxypropyl)amino]butanoate across different scientific domains. Its unique combination of functional groups makes it a valuable tool for researchers seeking innovative solutions in chemistry, biology, and beyond. If you need further details or have additional questions, feel free to ask
properties
IUPAC Name |
methyl 3-(3-ethoxypropylamino)butanoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H21NO3/c1-4-14-7-5-6-11-9(2)8-10(12)13-3/h9,11H,4-8H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IRWOFFTZVMMEOT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCCCNC(C)CC(=O)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H21NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
203.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 3-[(3-ethoxypropyl)amino]butanoate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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